Cas no 878441-49-7 (3-{2,5,7-trimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic acid)

• Product Name: 3-{2,5,7-trimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic acid
• CAS No: 878441-49-7
• MF: C₁₁H₁₄N₄O₂
• MW: 234.254461765289
• MDL: MFCD07400760
• CID: 1004979
• PubChem ID: 6485514
• Update Time: 2025-04-20

3-{2,5,7-trimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5,7-Trimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)-propionic acid
• 3-(2,5,7-Trimethyl-[1,2,4]triazolo[1,5-a]-pyrimidin-6-yl)-propionic acid
• BB 0219308
• CHEMBL1462888
• Z234796430
• VS-03322
• 878441-49-7
• SMR000132214
• DTXSID001171513
• MLS000521806
• CCG-131413
• HMS2484G13
• AKOS000301665
• SR-01000126998-1
• 2,5,7-Trimethyl[1,2,4]triazolo[1,5-a]pyrimidine-6-propanoic acid
• 3-(2,5,7-Trimethyl-[1,2,4]triazolo[1,5-a]pyrimi din-6-yl)-propionic acid
• 3-(2,5,7-trimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoic acid
• 3-{2,5,7-TRIMETHYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-6-YL}PROPANOIC ACID
• SR-01000126998
• VU0163926-4
• 3-(2,5,7-trimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoicacid
• F3250-0669
• 3-(2,5,7-trimethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoic acid
• BBL012392
• STL163603
• ASINEX-REAG BAS 13774840
• 3-{2,5,7-trimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic acid

• MDL： MFCD07400760
• Inchi： 1S/C11H14N4O2/c1-6-9(4-5-10(16)17)7(2)15-11(12-6)13-8(3)14-15/h4-5H2,1-3H3,(H,16,17)
• InChI Key： MKEJYGMTOSXNLM-UHFFFAOYSA-N
• SMILES： OC(CCC1C(C)=NC2=NC(C)=NN2C=1C)=O

Computed Properties

• Exact Mass: 234.11167570g/mol
• Monoisotopic Mass: 234.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3

3-{2,5,7-trimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)